Cas no 1553549-63-5 (5-(pentan-2-yl)aminopyridine-2-carbonitrile)

• Product Name: 5-(pentan-2-yl)aminopyridine-2-carbonitrile
• CAS No: 1553549-63-5
• MF: C₁₁H₁₅N₃
• MW: 189.256901979446
• CID: 5692849
• PubChem ID: 79839015
• Update Time: 2025-05-19

5-(pentan-2-yl)aminopyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-[(pentan-2-yl)amino]pyridine-2-carbonitrile
• EN300-1274159
• 1553549-63-5
• AKOS018397741
• 2-Pyridinecarbonitrile, 5-[(1-methylbutyl)amino]-
• 5-(pentan-2-yl)aminopyridine-2-carbonitrile

• Inchi： 1S/C11H15N3/c1-3-4-9(2)14-11-6-5-10(7-12)13-8-11/h5-6,8-9,14H,3-4H2,1-2H3
• InChI Key： XWUTXWXXCIQERY-UHFFFAOYSA-N
• SMILES： N(C1C=NC(C#N)=CC=1)C(C)CCC

Computed Properties

• Exact Mass: 189.126597491g/mol
• Monoisotopic Mass: 189.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 48.7Ų

Experimental Properties

• Density: 1.03±0.1 g/cm3(Predicted)
• Boiling Point: 350.0±27.0 °C(Predicted)
• pka: 0.91±0.33(Predicted)

Additional information on 5-(pentan-2-yl)aminopyridine-2-carbonitrile

Introduction to 5-(pentan-2-yl)aminopyridine-2-carbonitrile (CAS No. 1553549-63-5)

5-(pentan-2-yl)aminopyridine-2-carbonitrile, with the chemical identifier CAS No. 1553549-63-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a pyridine core substituted with an amine group and a pentan-2-yl side chain, has garnered attention due to its potential applications in the development of novel therapeutic agents. The structural features of this compound make it a versatile scaffold for further chemical modifications, enabling the exploration of diverse biological activities.

The pyridine moiety is a common pharmacophore in many bioactive molecules, known for its ability to interact with biological targets such as enzymes and receptors. The presence of the amine group at the 5-position of the pyridine ring introduces a site for further functionalization, allowing for the creation of derivatives with enhanced binding affinity or selectivity. Additionally, the pentan-2-yl side chain contributes to the compound's lipophilicity, which can influence its absorption, distribution, metabolism, and excretion (ADME) properties.

In recent years, there has been growing interest in exploring the pharmacological potential of 5-(pentan-2-yl)aminopyridine-2-carbonitrile. Researchers have been investigating its interactions with various biological targets, including kinases and other enzymes implicated in diseases such as cancer and inflammation. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes, making it a promising candidate for further development.

One of the most exciting aspects of 5-(pentan-2-yl)aminopyridine-2-carbonitrile is its potential as a lead compound for drug discovery. By leveraging structure-based drug design techniques, chemists can modify specific regions of the molecule to optimize its biological activity. For instance, computational studies have shown that subtle changes to the amine group or the pentan-2-yl side chain can significantly alter the compound's binding affinity to target proteins.

The carbonitrile group at the 2-position of the pyridine ring is another key feature that contributes to the compound's chemical diversity. This functional group can participate in hydrogen bonding interactions and can be further modified to introduce additional pharmacophores. For example, replacing the carbonitrile group with an amide or ester moiety could open up new avenues for exploration in terms of biological activity and pharmacokinetic properties.

Recent advances in synthetic chemistry have also enabled more efficient and scalable methods for producing 5-(pentan-2-yl)aminopyridine-2-carbonitrile. These methods often involve multi-step organic transformations that are optimized for high yield and purity. Such improvements are crucial for facilitating further research and development efforts, as they ensure that sufficient quantities of the compound are available for both preclinical and clinical studies.

In addition to its potential therapeutic applications, 5-(pentan-2-yl)aminopyridine-2-carbonitrile may also find utility in other areas of chemical biology. For instance, it could serve as a tool compound for studying enzyme mechanisms or as a starting point for developing new diagnostic reagents. The versatility of this molecule makes it a valuable asset in the chemist's toolkit.

The future prospects for 5-(pentan-2-yl)aminopyridine-2-carbonitrile are promising, with ongoing research aimed at uncovering its full potential. As our understanding of biological systems continues to grow, new opportunities will arise for exploiting this compound's unique structural features. By combining computational modeling with experimental validation, scientists can accelerate the discovery process and bring novel therapeutic agents to market more quickly.

In conclusion, 5-(pentan-2-yl)aminopyridine-2-carbonitrile (CAS No. 1553549-63-5) is a fascinating compound with significant potential in pharmaceutical chemistry and medicinal biology. Its structural features and biological activities make it an attractive scaffold for drug discovery, while advances in synthetic chemistry ensure that it can be produced efficiently on scales suitable for further research. As we continue to explore its properties and applications, this molecule is likely to play an important role in shaping the future of medicinal chemistry.